![molecular formula C23H21Cl2N5O2 B2579078 3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 844825-50-9](/img/no-structure.png)
3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
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Description
3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione , often referred to as a pyridopyrimidine derivative, is a heterocyclic compound with potential therapeutic applications. Its structure combines elements of both pyridine and pyrimidine rings, making it an interesting scaffold for drug development .
Synthesis Analysis
The synthesis of this compound involves several steps. One notable method includes the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to form pyrido[2,3-d]pyrimidin-5-one. This process also includes N-methylation and condensation at the methyl group of the resulting compound .
Molecular Structure Analysis
The chemical structure of 3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is complex, involving dichlorophenyl, methyl, and phenyl substituents. The precise arrangement of atoms and bonds determines its biological properties .
Chemical Reactions Analysis
The compound can undergo various chemical reactions, including N-methylation, cyclization, and condensation. These reactions play a crucial role in its synthesis and potential therapeutic applications .
Mechanism of Action
3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione may exhibit its therapeutic effects through specific mechanisms. For instance, it could inhibit enzymes involved in DNA and RNA synthesis, leading to cell death. Such inhibitors are studied for their potential use in treating diseases like cancer, psoriasis, and autoimmune rheumatoid arthritis .
properties
CAS RN |
844825-50-9 |
---|---|
Product Name |
3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Molecular Formula |
C23H21Cl2N5O2 |
Molecular Weight |
470.35 |
IUPAC Name |
3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C23H21Cl2N5O2/c1-14-11-28(17-6-4-3-5-7-17)22-26-20-19(29(22)12-14)21(31)30(23(32)27(20)2)13-15-8-9-16(24)10-18(15)25/h3-10,14H,11-13H2,1-2H3 |
InChI Key |
TYZLLRLWFJDLHL-UHFFFAOYSA-N |
SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=C(C=C4)Cl)Cl)C5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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